3-{2-[3-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Polymerization
- Synthesis and Copolymerization : Novel phenoxy and benzyloxy ring-substituted tert-butyl phenylcyanoacrylates, including 3-{2-[3-(tert-Butyl)phenoxy]ethyl}piperidine hydrochloride, were synthesized and copolymerized with styrene. These compounds were characterized using CHN analysis, IR, 1H, and 13C NMR, demonstrating their potential in material science and polymer chemistry (Reddy et al., 2021).
Chemical Synthesis
- Synthesis of Piperidine Derivatives : Research demonstrates the synthesis of various piperidine derivatives, including tert-butyl-4-hydroxy piperidine-l-carboxylate, highlighting the compound's role in the development of new chemical entities (Zhang Guan-you, 2010).
- Intermediate in Pharmaceutical Synthesis : Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a similar compound, is a key intermediate in the synthesis of Vandetanib, a cancer treatment drug, showcasing the role of these compounds in drug development (Wang et al., 2015).
Application in Alkaloid Synthesis
- Synthesis of Piperidine Alkaloids : Research has demonstrated the synthesis of various piperidine alkaloids using tert-butylsulfinylhomoallylamines, indicating the importance of these compounds in the synthesis of biologically active molecules (Gonzalez-Gomez et al., 2008).
Medicinal Chemistry Applications
- Anticancer Agents : Compounds like 4-(beta-Arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols, related to the tert-butyl piperidine structure, have shown significant cytotoxicity and potential as anticancer agents, highlighting the medical significance of these derivatives (Dimmock et al., 1998).
Chemical Analysis and Synthesis
- Piperidine Derivatives in Hypotensive Activity : Studies on 3-[2-(phenoxypiperidyl)ethyl]indoles, structurally similar to tert-butyl piperidine compounds, have shown promising results in hypotensive activity, suggesting potential pharmacological applications (Helsley et al., 1978).
Properties
IUPAC Name |
3-[2-(3-tert-butylphenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO.ClH/c1-17(2,3)15-7-4-8-16(12-15)19-11-9-14-6-5-10-18-13-14;/h4,7-8,12,14,18H,5-6,9-11,13H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKBGORVCTLMWLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC=C1)OCCC2CCCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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